3-Bromo-5-fluoro-2-methylbenzoic acid
Overview
Description
“3-Bromo-5-fluoro-2-methylbenzoic acid” is a chemical compound with the CAS Number: 1187318-52-0 . It has a molecular weight of 233.04 . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H6BrFO2/c1-4-6(8(11)12)2-5(10)3-7(4)9/h2-3H,1H3,(H,11,12) . This code provides a standard way to encode the compound’s molecular structure.
Physical and Chemical Properties Analysis
“this compound” is a solid at room temperature . It has a molecular weight of 233.04 . The compound is typically stored in a refrigerator .
Scientific Research Applications
Synthesis and Reactivity
- Chapman, Clarke, and Sawhney (1968) reported the synthesis of various halogenobenzo[b]thiophen derivatives including compounds related to 3-bromo-5-fluoro-2-methylbenzoic acid, demonstrating its utility in complex organic synthesis (Chapman, Clarke, & Sawhney, 1968).
- The synthesis of 3-Bromo-2-fluorobenzoic acid by Zhou Peng-peng (2013) shows the feasibility of creating related compounds under industrial conditions, highlighting its potential for large-scale applications (Zhou Peng-peng, 2013).
Environmental Applications
- Londry and Fedorak (1993) discussed the use of fluorinated compounds, including those related to this compound, for detecting aromatic metabolites in a methanogenic consortium. This indicates its potential application in environmental microbiology and bioremediation studies (Londry & Fedorak, 1993).
Thermodynamics and Structural Analysis
- Zherikova et al. (2016) conducted a study on halogenbenzoic acids, including those structurally similar to this compound, focusing on their thermodynamic properties. This research is valuable for understanding the compound's physical characteristics and behavior under different conditions (Zherikova et al., 2016).
Enzymatic Processing and Biochemistry
- Reynolds et al. (1988) investigated the enzymatic processing of [p-(halomethyl)benzoyl]formates, including those related to this compound. This study provides insights into the biochemical interactions and potential pharmaceutical applications of such compounds (Reynolds et al., 1988).
Safety and Hazards
The compound is classified as hazardous according to the 2012 OSHA Hazard Communication Standard . It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include washing thoroughly after handling, wearing protective clothing, and avoiding breathing dust/fume/gas/mist/vapors/spray .
Mechanism of Action
Target of Action
Similar compounds have been used in the preparation of various biologically active compounds such as α-2 adrenoceptor agonists, smoothened receptor antagonists, and hiv-1 entry inhibitors .
Mode of Action
Benzylic compounds, which include this compound, typically undergo reactions such as free radical bromination, nucleophilic substitution, and oxidation . These reactions involve the removal of a hydrogen atom from the benzylic position, which can be resonance stabilized .
Biochemical Pathways
Related compounds have been used in suzuki–miyaura cross-coupling reactions, a widely applied transition metal catalyzed carbon–carbon bond-forming reaction .
Pharmacokinetics
It’s known that the compound is a solid at room temperature and is typically stored in a refrigerator .
Result of Action
It’s known that the compound can cause skin irritation, serious eye irritation, and may cause respiratory irritation .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 3-Bromo-5-fluoro-2-methylbenzoic acid. For instance, the compound is typically stored in a refrigerator, indicating that temperature can affect its stability .
Properties
IUPAC Name |
3-bromo-5-fluoro-2-methylbenzoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrFO2/c1-4-6(8(11)12)2-5(10)3-7(4)9/h2-3H,1H3,(H,11,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AAKUFRPQXGQYHN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1Br)F)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrFO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.03 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1187318-52-0 | |
Record name | 3-Bromo-5-fluoro-2-methylbenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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